Cas no 2229653-52-3 (5-(4-fluorophenyl)-3-methylpent-4-enoic acid)

• Product Name: 5-(4-fluorophenyl)-3-methylpent-4-enoic acid
• CAS No: 2229653-52-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5965937
• PubChem ID: 165843041
• Update Time: 2025-10-31

5-(4-fluorophenyl)-3-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-3-methylpent-4-enoic acid
• EN300-1788950
• 2229653-52-3

• Inchi： 1S/C12H13FO2/c1-9(8-12(14)15)2-3-10-4-6-11(13)7-5-10/h2-7,9H,8H2,1H3,(H,14,15)/b3-2+
• InChI Key： HQJJQLOVFBGWOT-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C)CC(=O)O

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(4-fluorophenyl)-3-methylpent-4-enoic acid

Introduction to 5-(4-fluorophenyl)-3-methylpent-4-enoic acid (CAS No: 2229653-52-3)

5-(4-fluorophenyl)-3-methylpent-4-enoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229653-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a fluorinated aromatic ring and a conjugated enone moiety, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular studies.

The molecular structure of 5-(4-fluorophenyl)-3-methylpent-4-enoic acid consists of a pentenoic acid backbone substituted with a 4-fluorophenyl group at the 5-position and a methyl group at the 3-position. The presence of the fluorine atom in the phenyl ring introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve pharmacokinetic properties, and increase binding selectivity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of enone-containing compounds. The conjugated system of the enone group in 5-(4-fluorophenyl)-3-methylpent-4-enoic acid can participate in various non-covalent interactions with biological molecules, including hydrogen bonding, π-stacking, and electrostatic interactions. These interactions are crucial for designing molecules with high affinity and selectivity for therapeutic targets. For instance, studies have shown that enones can act as protease inhibitors by forming reversible covalent bonds or as ligands for transcription factors through their ability to interact with aromatic residues in protein binding pockets.

One of the most compelling aspects of 5-(4-fluorophenyl)-3-methylpent-4-enoic acid is its versatility as a building block in synthetic chemistry. The compound can be readily modified through various functional group transformations, allowing researchers to explore diverse chemical space. For example, the carboxylic acid group can be esterified or amidated to enhance solubility or bioavailability, while the double bond in the enone can be reduced to form ketones or alcohols for further derivatization. These modifications enable the synthesis of libraries of analogs for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The fluorine atom in the phenyl ring of 5-(4-fluorophenyl)-3-methylpent-4-enoic acid plays a critical role in modulating the pharmacological properties of derived compounds. Fluorine substitution is known to influence metabolic stability by preventing oxidative degradation and can enhance binding affinity by increasing lipophilicity and electronic effects. Additionally, fluorinated aromatic rings often exhibit better oral bioavailability due to their resistance to enzymatic degradation. These attributes make 5-(4-fluorophenyl)-3-methylpent-4-enoic acid an attractive candidate for developing novel therapeutic agents.

Recent research has highlighted the potential of 5-(4-fluorophenyl)-3-methylpent-4-enoic acid in addressing neurological disorders. Studies suggest that enone derivatives can interact with specific neurotransmitter receptors and ion channels, making them promising candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The fluorine atom's ability to enhance binding selectivity further improves the potential of these compounds as targeted therapies. Moreover, computational modeling studies have predicted that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammation pathways, which could be beneficial for treating chronic inflammatory diseases.

In addition to its pharmacological applications, 5-(4-fluorophenyl)-3-methylpent-4-enoic acid has shown promise in material science and agrochemical research. The unique combination of functional groups in its structure allows it to serve as a precursor for synthesizing advanced materials with specific optical and electronic properties. For instance, derivatives of this compound have been explored as components in organic semiconductors and liquid crystals due to their ability to form stable π-conjugated systems. Similarly, in agrochemicals, fluorinated enones are being investigated as potential leads for developing novel pesticides with improved efficacy and environmental safety.

The synthesis of 5-(4-fluorophenyl)-3-methylpent-4-enoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group transformations such as halogenation and esterification. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the need for harsh reagents and minimizing waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The analytical characterization of 5-(4-fluorophenyl)-3-methylpent-4-enoic acid is critical for ensuring its quality and purity before it is used in further research or commercial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. Additionally, X-ray crystallography may be used to determine its three-dimensional structure if single crystals are available. These analytical methods provide essential data for understanding its behavior in biological systems and optimizing its use in synthetic applications.

Future directions for research on 5-(4-fluorophenyl)-3-methylpent-4-enoic acid include exploring its role in drug development through more extensive preclinical studies. Investigating its interactions with biological targets at a molecular level will provide insights into its mechanism of action and potential therapeutic applications. Furthermore, computational approaches such as molecular dynamics simulations can help predict how this compound behaves within complex biological environments, aiding in the design of more effective derivatives.

In conclusion,5-(4-fluorophenyl)-3-methylpent-4-enoic acid (CAS No: 2229653-52-3) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable tool for pharmaceutical research, material science, and agrochemical development. As our understanding of its properties continues to grow,this compound promises to contribute significantly to advancements in medicine,biochemistry,and technology.